Cas no 2172535-43-0 (2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide)

• Product Name: 2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide
• CAS No: 2172535-43-0
• MF: C₁₂H₂₃N₅O₂
• MW: 269.343322038651
• CID: 5986627
• PubChem ID: 165599282
• Update Time: 2025-10-22

2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide
• 2172535-43-0
• EN300-1597800
• 2-{1-[3-(dimethylamino)propyl]-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide

• Inchi： 1S/C12H23N5O2/c1-9(19-4)12-10(8-11(13)18)14-15-17(12)7-5-6-16(2)3/h9H,5-8H2,1-4H3,(H2,13,18)
• InChI Key： IHMMTPOBYXAPCC-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC(N)=O)N=NN1CCCN(C)C

Computed Properties

• Exact Mass: 269.18517499g/mol
• Monoisotopic Mass: 269.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 86.3Ų

Additional information on 2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide

Professional Introduction to Compound with CAS No. 2172535-43-0 and Product Name: 2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide

Compound with the CAS number 2172535-43-0 and the product name 2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a triazole ring, which is a key pharmacophore in many bioactive molecules, enhancing its interaction with biological targets. The presence of a dimethylamino group and an isopropyl chain further modulates its pharmacokinetic properties, making it a promising candidate for drug development.

The acetamide moiety in the compound's name is another critical feature that contributes to its biological activity. Acetamides are well-known for their role in drug design, often serving as hinge-binding groups that interact with specific protein targets. The combination of these structural elements suggests that this compound may exhibit potent effects on various biological pathways, particularly those involving enzyme inhibition or receptor modulation.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. Triazoles are known for their stability and versatility in forming hydrogen bonds, which makes them excellent candidates for drug development. For instance, triazole derivatives have been widely explored for their antimicrobial, antiviral, and anti-inflammatory properties. The specific substitution pattern in 2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide may confer unique biological activities that differentiate it from other triazole-based compounds.

The dimethylamino group attached to the triazole ring introduces basicity to the molecule, which can be advantageous for interactions with acidic biological targets such as certain enzymes or receptors. Additionally, the isopropyl chain provides steric hindrance and influences the compound's solubility and permeability across biological membranes. These features are critical for optimizing pharmacokinetic profiles, ensuring that the compound reaches its target site effectively and remains active for an appropriate duration.

The methoxyethyl substituent on the triazole ring adds another layer of complexity to the molecule's interactions with biological systems. Methoxy groups are often involved in hydrophobic interactions or can participate in hydrogen bonding when positioned correctly. This substitution may enhance the compound's binding affinity or selectivity for specific targets, making it a valuable tool for research into potential therapeutic applications.

In the context of current pharmaceutical research, compounds like 2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide are being evaluated for their potential in treating a variety of diseases. For example, studies have shown that triazole derivatives can inhibit certain kinases involved in cancer progression by binding to their active sites and disrupting signaling pathways. The structural features of this compound make it a candidate for further investigation in oncology research.

Moreover, the acetamide moiety suggests potential applications in managing inflammatory diseases. Acetamides have been reported to modulate inflammatory responses by interacting with cytokine receptors or inhibiting key enzymes involved in inflammation. The unique combination of substituents in this compound may enable it to target multiple aspects of inflammation simultaneously, offering a more comprehensive therapeutic approach.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as solid-phase synthesis and high-throughput screening have facilitated the rapid development of novel derivatives with optimized properties. These methods allow researchers to fine-tune structural elements like the length of alkyl chains or the position of functional groups to enhance biological activity.

Computational modeling has also played a crucial role in understanding the interactions between this compound and its potential targets. Molecular dynamics simulations and docking studies can predict how the molecule binds to proteins or enzymes, providing insights into its mechanism of action. Such computational approaches are essential for guiding experimental design and optimizing lead compounds for clinical development.

The pharmacological profile of 2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide is being thoroughly investigated through preclinical studies. These studies aim to determine its efficacy, safety margins, and potential side effects before moving into human trials. Preliminary results indicate that the compound exhibits promising activity against certain disease models while maintaining a favorable pharmacokinetic profile.

In conclusion,2-{1-3-(dimethylamino)propyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-y acetamide represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. The combination of key pharmacophores such as the triazole ring, dimethylamino group, isopropyl chain, methoxyethyl substituent, and acetamide moiety positions this compound as a versatile tool for drug discovery. Further research is warranted to fully elucidate its biological activities and explore its potential as a lead molecule for novel therapeutics.